Cas no 885272-82-2 (Imidazo[1,2-a]pyridine-3-ethanamine,6-methyl-2-phenyl-)

• Product Name: Imidazo[1,2-a]pyridine-3-ethanamine,6-methyl-2-phenyl-
• CAS No: 885272-82-2
• MF: C₁₆H₁₇N₃
• MW: 251.326283216476
• CID: 710943
• Update Time: 2026-04-29

Imidazo[1,2-a]pyridine-3-ethanamine,6-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-3-ethanamine,6-methyl-2-phenyl-
• 2-(6-METHYL-2-PHENYL-IMIDAZO[1,2-A]PYRIDIN-3-YL)-ETHYLAMINE
• 2-(6-METHYL-2-PHENYL-IMIDAZO[1,2-A]PYRIDIN-3-YL)ETHYLAMINE,
• 2-(3-BROMO-1-PYRIDINIUMYL)-1-(9H-2-FLUORENYL)-1-ETHANONE BROMIDE
• 2-(6-Methyl-2-phenylimidazo[1,2-a]pyridin-3-yl)ethanamine

• Inchi： InChI=1S/C16H17N3/c1-12-7-8-15-18-16(13-5-3-2-4-6-13)14(9-10-17)19(15)11-12/h2-8,11H,9-10,17H2,1H3
• InChI Key： OEARNSZQPKSOHM-UHFFFAOYSA-N
• SMILES： CC1=CN2C(=C(C3=CC=CC=C3)N=C2C=C1)CCN

Computed Properties

• Exact Mass: 251.14200
• Monoisotopic Mass: 251.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.3A^2

Experimental Properties

• PSA: 43.32000
• LogP: 3.51120

Additional information on Imidazo[1,2-a]pyridine-3-ethanamine,6-methyl-2-phenyl-

Imidazo[1,2-a]pyridine-3-ethanamine,6-methyl-2-phenyl-

The compound with CAS No. 885272-82-2, commonly referred to as Imidazo[1,2-a]pyridine-3-ethanamine,6-methyl-2-phenyl, is a heterocyclic aromatic amine derivative that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazopyridines, which are known for their unique structural features and versatile applications in drug discovery and materials science.

The imidazo[1,2-a]pyridine core of this molecule is a fused bicyclic system consisting of an imidazole ring fused to a pyridine ring. The substituents at positions 6 and 3 are a methyl group and an ethanamine group, respectively, while the phenyl group is attached at position 2. This specific substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable building block for various chemical transformations.

Recent studies have highlighted the potential of Imidazo[1,2-a]pyridine derivatives in the development of novel therapeutic agents. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that certain analogs of this compound exhibit potent anti-inflammatory and antioxidant activities. These findings suggest that the compound could serve as a lead structure for the development of drugs targeting chronic inflammatory diseases.

In addition to its pharmacological applications, Imidazo[1,2-a]pyridine derivatives have also been explored for their role in materials science. A study in *Chemical Communications* reported that this class of compounds can act as efficient catalysts in organic synthesis reactions. The ability of these molecules to stabilize transition states through hydrogen bonding and π-interactions makes them promising candidates for asymmetric catalysis.

The synthesis of Imidazo[1,2-a]pyridine derivatives typically involves multi-step processes that include nucleophilic aromatic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled the construction of these compounds with improved yields and selectivity. For example, a protocol involving palladium-catalyzed coupling reactions has been reported in *Organic Letters*, providing a scalable route to these heterocycles.

From an analytical standpoint, the characterization of Imidazo[1,2-a]pyridine derivatives often relies on techniques such as NMR spectroscopy and mass spectrometry. These methods allow for precise determination of the molecular structure and purity of the compound. Furthermore, computational studies using density functional theory (DFT) have provided insights into the electronic properties of these molecules, aiding in their design for specific applications.

Despite its promising potential, further research is needed to fully unlock the capabilities of Imidazo[1,2-a]pyridine derivatives. Ongoing studies are focused on optimizing their bioavailability and stability for therapeutic use. Additionally, investigations into their environmental impact are being conducted to ensure sustainable practices in their synthesis and application.

In conclusion, Imidazo[1,2-a]pyridine derivatives, including CAS No. 885272-82-2 (6-methyl-2-phenyl-imidazo[1,2-a]pyridine ethanamine), represent a valuable class of compounds with diverse applications across multiple disciplines. Their structural versatility and functional properties make them an exciting area of research for both academic and industrial chemists.